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Compound of Interest

Compound Name: 2-Aminobutane carbonate

Cat. No.: B15178581

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical overview based on available data for 2-
aminobutane and general chemical principles. "2-Aminobutane carbonate" is the salt formed
from 2-aminobutane and carbonic acid. As such, a specific CAS number for this salt is not
readily available. The safety and handling information provided is primarily based on the
properties of the parent amine, 2-aminobutane.

Chemical Identification and Properties

2-Aminobutane, also known as sec-butylamine, is a chiral amine that exists as two
enantiomers, (R)- and (S)-, as well as a racemic mixture. The carbonate salt is formed by the
reaction of 2-aminobutane with carbonic acid.

CAS Numbers of 2-Aminobutane Isomers:

Isomer/Mixture CAS Number
(x)-2-Aminobutane (racemic) 13952-84-6[1]
(R)-(-)-2-Aminobutane 13250-12-9[2]
(S)-(+)-2-Aminobutane 513-49-5[3]

Physicochemical Properties of (x)-2-Aminobutane:
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Property

Value

Molecular Formula

C4H11N[1]

Molecular Weight 73.14 g/mol [2]

Appearance Colorless liquid with an ammonia-like or fishy
odor[4]

Boiling Point 63 °C (145.4 °F)[1]

Melting Point -104 °C[4]

Flash Point -19 °C (-2.2 °F)[1]

Density 0.724 g/mL at 25 °CJ[5]

Solubility Miscible in water[4]

Vapor Pressure

180 hPa at 20 °C[1]

Autoignition Temperature

355 °C (671 °F)[1]

Safety and Hazard Information for (*)-2-

Aminobutane

The primary hazards associated with 2-aminobutane carbonate will be driven by the

characteristics of 2-aminobutane, which is a highly flammable, corrosive, and toxic substance.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapor
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1A

burns and eye damage

Serious Eye Damage/Eye

Irritation

H318: Causes serious eye

damage

Hazardous to the Aquatic

) 1 H400: Very toxic to aquatic life
Environment, Acute Hazard
Hazardous to the Aquatic ) o

) H410: Very toxic to aquatic life
Environment, Long-term 1

Hazard

with long lasting effects

Personal Protective Equipment (PPE) and Handling:
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Exposure Route

Recommended PPE and Handling
Precautions

Inhalation

Use only outdoors or in a well-ventilated area. In
case of insufficient ventilation, wear suitable

respiratory equipment.

Skin

Wear protective gloves and clothing. Wash skin
thoroughly after handling. Take off immediately
all contaminated clothing and wash it before

reuse[1].

Eyes

Wear eye and face protection, such as safety

glasses with side-shields or goggles.

General Handling

Keep away from heat, sparks, open flames, and
hot surfaces. No smoking. Keep container tightly
closed. Ground/bond container and receiving
equipment. Use explosion-proof
electrical/ventilating/lighting equipment. Use
only non-sparking tools. Take precautionary

measures against static discharge.

First Aid Measures:
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Exposure Route

First Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Immediately
call a POISON CENTER or doctor/physician[1].

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower. Immediately call a
POISON CENTER or doctor/physician[1].

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor/physician[1].

Ingestion

Rinse mouth. Do NOT induce vomiting.
Immediately call a POISON CENTER or
doctor/physician[1].

Experimental Protocols

Proposed Synthesis of 2-Aminobutane Carbonate:

This is a general protocol for the in-situ formation of 2-aminobutane carbonate.

Objective: To prepare a solution of 2-aminobutane carbonate from 2-aminobutane and a

carbonate source.

Materials:

Stir plate and stir bar

Beaker or flask

(£)-2-Aminobutane (or an enantiomerically pure form)
Deionized water, ethanol, or other suitable solvent

Dry ice (solid carbon dioxide) or sodium bicarbonate
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e pH meter or pH indicator strips
Procedure:

¢ |n a well-ventilated fume hood, dissolve a known concentration of 2-aminobutane in the
chosen solvent in a beaker or flask with a stir bar.

o Cool the solution in an ice bath, as the reaction of an amine with an acid is exothermic.

o Slowly add small pieces of dry ice to the stirring solution. Carbon dioxide gas will sublime
and dissolve in the solvent to form carbonic acid, which will then react with the 2-
aminobutane. Alternatively, a stoichiometric amount of sodium bicarbonate can be added
portion-wise.

e Monitor the pH of the solution. The initial basic solution of 2-aminobutane will become more
neutral as the carbonate salt is formed.

o Continue adding the carbonate source until the desired pH or stoichiometric equivalence is
reached.

e The resulting solution contains 2-aminobutane carbonate.

Note: This procedure describes the formation of the salt in solution. Isolation of a solid 2-
aminobutane carbonate salt may require evaporation of the solvent, though the salt may be
hygroscopic and difficult to handle.

Logical Relationships and Pathways

The formation of 2-aminobutane carbonate is a straightforward acid-base reaction. The
following diagram illustrates this relationship.
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Reactants
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Caption: Formation of 2-Aminobutane Carbonate.

The dissociation of 2-aminobutane carbonate in an aqueous solution is an equilibrium
process, as depicted below.
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Click to download full resolution via product page

Caption: Dissociation of 2-Aminobutane Carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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